N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C12H11N3O4S
• Molecular Weight: 293.3 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C12H11N3O4S/c1-17-5-10-14-15-12(20-10)13-11(16)7-2-3-8-9(4-7)19-6-18-8/h2-4H,5-6H2,1H3,(H,13,15,16)
• InChI Key: NADRPEIWAINTIT-UHFFFAOYSA-N
• SMILES: COCC1=NN=C(S1)NC(=O)C2=CC3=C(C=C2)OCO3

Description

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide, also known as BMT-047, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide exerts its therapeutic effects through various mechanisms of action. It has been shown to inhibit the activity of certain enzymes involved in inflammation and tumor growth, as well as activate certain signaling pathways involved in neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce inflammation and tumor growth, as well as improve cognitive function and motor coordination in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide has several advantages for lab experiments, including its stability and solubility in water and organic solvents. However, one limitation is its relatively low potency compared to other compounds with similar therapeutic properties.

Future Directions

There are several future directions for research on N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide. One area of focus is the development of more potent analogs of this compound for use in clinical trials. Another area of focus is the investigation of this compound's potential in the treatment of other diseases, such as multiple sclerosis and stroke. Additionally, further research is needed to elucidate the exact mechanisms of action of this compound and its potential interactions with other drugs.

Synthesis Methods

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide can be synthesized through a multistep process involving the reaction of 2,3-dihydroxybenzoic acid with thionyl chloride to form 2,3-dichlorobenzoic acid. This intermediate is then reacted with sodium azide and triethylamine to form the corresponding azide compound, which is subsequently reduced with lithium aluminum hydride to form the desired this compound compound.

Scientific Research Applications

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide has been the subject of scientific research due to its potential therapeutic applications in various diseases. Studies have shown that this compound has anti-inflammatory, anti-tumor, and neuroprotective properties, making it a promising candidate for the treatment of diseases such as cancer, Alzheimer's disease, and Parkinson's disease.